Cas no 2819712-27-9 ((6S)-4-azaspiro[2.5]octan-6-amine;dihydrochloride)

• Product Name: (6S)-4-azaspiro[2.5]octan-6-amine;dihydrochloride
• CAS No: 2819712-27-9
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• CID: 6795904
• PubChem ID: 156026295
• Update Time: 2025-08-05

(6S)-4-azaspiro[2.5]octan-6-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6S)-4-AZASPIRO[2.5]OCTAN-6-AMINE 2HCL
• AT29928
• (6S)-4-azaspiro[2.5]octan-6-amine;dihydrochloride
• 2819712-27-9
• (S)-4-Azaspiro[2.5]octan-6-amine dihydrochloride
• (6S)-4-Azaspiro[2.5]octan-6-amine diHCl
• PS-18285

• Inchi： 1S/C7H14N2.2ClH/c8-6-1-2-7(3-4-7)9-5-6;;/h6,9H,1-5,8H2;2*1H/t6-;;/m0../s1
• InChI Key： BCDYPEPFHNIIKD-ILKKLZGPSA-N
• SMILES： Cl.Cl.N1C[C@H](CCC21CC2)N

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on (6S)-4-azaspiro[2.5]octan-6-amine;dihydrochloride

Compound CAS No 2819712-27-9: (6S)-4-Azaspiro[2.5]octan-6-Amine; Dihydrochloride

The compound with CAS number 2819712-27-9, commonly referred to as (6S)-4-Azaspiro[2.5]octan-6-Amine; Dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, nitrogen. The spiro structure imparts unique electronic and steric properties, making it a valuable component in drug design and material science.

Recent studies have highlighted the potential of (6S)-4-Azaspiro[2.5]octan-6-Amine; Dihydrochloride as a building block for constructing bioactive molecules. Researchers have explored its role in synthesizing novel antibiotics, anticancer agents, and neuroprotective drugs. The stereochemistry at the 6S position is particularly crucial, as it influences the compound's interaction with biological targets and its pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spiro intermediate. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the 6S configuration, ensuring high enantiomeric excess. This has significantly improved the scalability of the process, making it more viable for industrial applications.

In terms of applications, (6S)-4-Azaspiro[2.5]octan-6-Amine; Dihydrochloride has been extensively studied for its potential in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has made it a promising candidate for targeted drug delivery. Additionally, its unique electronic properties have led to its use in the development of novel materials for optoelectronic devices.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that under specific conditions, it can undergo biodegradation, reducing its persistence in the environment. This is particularly important for industries looking to adopt more sustainable practices.

In conclusion, (6S)-4-Azaspiro[2.5]octan-6-Amine; Dihydrochloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new potentials, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.